Cas no 17671-52-2 (Betaine, tartrate)

• Product Name: Betaine, tartrate
• CAS No: 17671-52-2
• MF: C₉H₁₇NO₈
• MW: 267.23318362236
• CID: 208799
• Update Time: 2024-01-26

Betaine, tartrate Chemical and Physical Properties

Names and Identifiers

• Betaine, tartrate
• carboxy-N,N,N-trimethylmethanaminium (2S,3S)-3-carboxy-2,3-dihydroxypropanoate
• Einecs 241-649-1
• betaine tartrate
• Betaine tartarate
• Carboxylatomethyltrimethylaminium/tartaric acid,(1:x)

• Inchi： 1S/C5H11NO2.C4H6O6/c1-6(2,3)4-5(7)8;5-1(3(7)8)2(6)4(9)10/h4H2,1-3H3;1-2,5-6H,(H,7,8)(H,9,10)
• InChI Key： LKAOQCIAIYQGFG-UHFFFAOYSA-N
• SMILES： [O-]C(C[N+](C)(C)C)=O.C(O)(=O)C(C(C(O)=O)O)O

Computed Properties

• Exact Mass: 267.09541
• Monoisotopic Mass: 267.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Boiling Point: 399.3°Cat760mmHg
• Flash Point: 209.4°C
• PSA: 155.19